Cas no 1396799-68-0 (2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide)

• Product Name: 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide
• CAS No: 1396799-68-0
• MF: C₂₀H₁₈F₂N₄O₂
• MW: 384.379331111908
• CID: 6057648
• PubChem ID: 71792080
• Update Time: 2025-07-17

2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide
• 2,5-difluoro-N-[1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]benzamide
• CCG-358359
• 1396799-68-0
• F6240-5027
• 2,5-difluoro-N-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}benzamide
• AKOS024542110
• 2,5-difluoro-N-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)benzamide

• Inchi： 1S/C20H18F2N4O2/c21-14-6-7-16(22)15(11-14)18(27)25-20(8-2-1-3-9-20)19-24-17(26-28-19)13-5-4-10-23-12-13/h4-7,10-12H,1-3,8-9H2,(H,25,27)
• InChI Key： QAOXJNIQKVPGEY-UHFFFAOYSA-N
• SMILES： C(NC1(C2ON=C(C3=CC=CN=C3)N=2)CCCCC1)(=O)C1=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 384.13978215g/mol
• Monoisotopic Mass: 384.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide

Introduction to 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide and Its Significance in Modern Chemical Biology

2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide, identified by its CAS number 1396799-68-0, represents a cutting-edge compound in the realm of chemical biology and pharmaceutical research. This molecule has garnered significant attention due to its unique structural features and promising biological activities. The presence of both difluoro and pyridin-3-yl substituents, coupled with a complex 1,2,4-oxadiazole core, contributes to its multifaceted interactions with biological targets. The introduction of such structural motifs has been strategically designed to enhance binding affinity and selectivity, making this compound a valuable candidate for further exploration in drug discovery.

The 1,2,4-oxadiazole ring is a well-known pharmacophore in medicinal chemistry, renowned for its ability to modulate various biological pathways. Its incorporation into the molecular framework of 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide not only imparts stability but also facilitates interactions with specific enzymes and receptors. Recent studies have highlighted the potential of oxadiazole derivatives in addressing neurological disorders, inflammation, and cancer. The pyridin-3-yl group further enhances the compound's pharmacological profile by enabling hydrogen bonding and hydrophobic interactions with biological targets. This dual functionality has been instrumental in designing molecules with improved solubility and bioavailability.

The difluoro substitution at the 2-position and 5-position of the benzamide moiety introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. Such modifications are often employed to enhance metabolic stability and binding affinity. In the context of 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide, these fluorine atoms contribute to a more rigid structure, which can be advantageous in achieving high specificity for target proteins. The cyclohexyl group attached to the oxadiazole ring further stabilizes the molecule while allowing for conformational flexibility. This balance between rigidity and flexibility is crucial for optimizing drug-like properties.

Recent advancements in computational chemistry have enabled the rational design of molecules like 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}benzamide by predicting their interactions with biological targets. Molecular docking studies have shown that this compound exhibits strong binding affinity for several key enzymes implicated in diseases such as cancer and neurodegeneration. The pyridin-3-yl moiety has been particularly noted for its ability to interact with the active sites of protein kinases, which are often overexpressed in tumor cells. This interaction can lead to inhibition of downstream signaling pathways that promote cell proliferation and survival.

In vitro experiments have demonstrated promising results regarding the anti-inflammatory properties of 2,5-difluoro-N-{1-3-(pyridin-3-yl)-1,2,4-oaxadiazolr5 -ylylcyclohexy}benzamide. The compound has shown ability to modulate inflammatory cytokine production by inhibiting key transcription factors such as NF-kB. This effect is attributed to its ability to disrupt protein-protein interactions within inflammatory signaling cascades. The presence of both difluoro and pyridin-r yl substituents appears to enhance its ability to penetrate cellular membranes and reach intracellular targets effectively.

The structural complexity of 2, 5-difluoro-N-{13-(pyridin-r yl)-12,*4-oaxadiazolr 15 -ylylcyclohexy]benzamide) makes it an attractive candidate for further derivatization studies aimed at improving its pharmacological profile. Researchers are exploring various synthetic strategies to modify specific functional groups while maintaining or enhancing biological activity. For instance, fluorination at different positions on the benzamide ring has been investigated as a means to fine-tune electronic properties and metabolic stability.

The development of novel therapeutic agents relies heavily on understanding the structural determinants of biological activity. In this regard, 25-difluor0-N{13-(pyridirn-r yl)-12,*4-oaxadiazolr 15 -ylylcyclohexy]benzamide) serves as an excellent model system for studying how subtle modifications can significantly impact drug efficacy. The integration of computational modeling with experimental validation has been instrumental in unraveling these relationships.

Future directions in research may focus on exploring the potential applications of this compound in treating neurological disorders where dysregulation of protein kinase activity plays a critical role. Preliminary data suggest that it may have neuroprotective effects by modulating pathways associated with neurodegeneration such as tau hyperphosphorylation